Cas no 1374651-38-3 (2-CBZ-6,9-DIOXOOCTAHYDROPYRAZINO[1,2-A]PYRAZINE)

• Product Name: 2-CBZ-6,9-DIOXOOCTAHYDROPYRAZINO[1,2-A]PYRAZINE
• CAS No: 1374651-38-3
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• MDL: MFCD22377965
• CID: 4592099
• Update Time: 2025-05-30

2-CBZ-6,9-DIOXOOCTAHYDROPYRAZINO[1,2-A]PYRAZINE Chemical and Physical Properties

Names and Identifiers

• 2-CBZ-6,9-DIOXOOCTAHYDROPYRAZINO[1,2-A]PYRAZINE
• Benzyl 6,9-dioxohexahydro-1H-pyrazino[1,2-a]pyrazine-2(6H)-carboxylate
• 2H-Pyrazino[1,2-a]pyrazine-2-carboxylic acid, octahydro-6,9-dioxo-, phenylmethyl ester
• Benzyl 6,9-dioxooctahydro-2H-pyrazino[1,2-a]pyrazine-2-carboxylate

• MDL： MFCD22377965
• Inchi： 1S/C15H17N3O4/c19-13-8-16-14(20)12-9-17(6-7-18(12)13)15(21)22-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,16,20)
• InChI Key： KTDXAWNNDPGABG-UHFFFAOYSA-N
• SMILES： C12C(=O)NCC(=O)N1CCN(C(OCC1=CC=CC=C1)=O)C2

Additional information on 2-CBZ-6,9-DIOXOOCTAHYDROPYRAZINO[1,2-A]PYRAZINE

Introduction to 2-CBZ-6,9-DIOXOOCTAHYDROPYRAZINO[1,2-A]PYRAZINE (CAS No. 1374651-38-3)

2-CBZ-6,9-DIOXOOCTAHYDROPYRAZINO[1,2-A]PYRAZINE, identified by the Chemical Abstracts Service Number (CAS No.) 1374651-38-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The presence of multiple oxygenated functional groups and an octahydro structure in its molecular framework imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural complexity of 2-CBZ-6,9-DIOXOOCTAHYDROPYRAZINO[1,2-A]PYRAZINE arises from its fused pyrazine ring system, which is further modified by carbobenzyloxy (CBZ) protective groups at the 6- and 9-positions. These modifications enhance the stability of the molecule during synthetic processes and facilitate its integration into more complex drug candidates. The octahydro portion of the name indicates a saturated hydrocarbon ring system, which contributes to the compound's lipophilicity and potential membrane permeability—key factors in drug bioavailability.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. Pyrazine derivatives, in particular, have been extensively studied due to their ability to modulate various biological pathways. Research has shown that compounds with similar structural motifs to 2-CBZ-6,9-DIOXOOCTAHYDROPYRAZINE exhibit promising activities against a range of diseases, including cancer, inflammation, and infectious disorders. The oxygenated functional groups in this molecule are particularly noteworthy, as they can serve as hydrogen bond donors or acceptors, influencing both the compound's solubility and its interactions with biological targets.

One of the most compelling aspects of 2-CBZ-6,9-DIOXOOCTAHYDROPYRAZINO[1,2-A]PYRAZINE is its potential as a pharmacophore in drug design. The combination of the pyrazino[1,2-a]pyrazine core with protective CBZ groups provides a versatile platform for further chemical modifications. Researchers have leveraged this compound to develop analogs with enhanced binding affinity or altered pharmacokinetic profiles. For instance, studies have demonstrated that derivatives of this structure can interact with specific enzymes or receptors involved in disease pathways, offering new avenues for therapeutic intervention.

The synthesis of 2-CBZ-6,9-DIOXOOCTAHYDROPYRAZINO[1,2-A]PYRAZINE involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of CBZ groups serves not only as a protective measure but also as a handle for subsequent functionalization. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system efficiently. These methods are critical in maintaining the structural integrity of the molecule while allowing for modifications that enhance its biological activity.

Recent advancements in computational chemistry have further accelerated the development of novel compounds like 2-CBZ-6,9-DIOXOOCTAHYDROPYRAZINO[1,2-A]PYRAZINE. Molecular modeling studies have been instrumental in predicting how this compound might interact with biological targets at the atomic level. By simulating these interactions computationally, researchers can optimize the molecule's design before conducting expensive wet-lab experiments. This approach has significantly reduced the time and resources required to bring new drug candidates from discovery to clinical evaluation.

The pharmacological profile of 2-CBZ-6,9-DIOXOOCTAHYDROPYRAZINO[1,2-A]PYRAZINE is still under active investigation; however preliminary studies suggest that it may exhibit inhibitory effects on certain kinases or transcription factors implicated in cancer progression. The oxygenated moieties within its structure are believed to play a crucial role in modulating these interactions by forming specific hydrogen bonds or participating in hydrophobic interactions with target proteins. Such insights are invaluable for designing next-generation inhibitors with improved selectivity and efficacy.

In addition to its potential therapeutic applications, 2-CBZ-6,9-DIOXOOCTAHYDROPYRAZINO[1,2-A]PYRAAZINE also serves as an important intermediate in synthetic chemistry. Its unique structural features make it a valuable building block for constructing more complex molecules with tailored properties. Researchers often use this compound as a starting point to explore new synthetic pathways or to develop libraries of derivatives for high-throughput screening assays.

The future direction of research on CAS No. 1374651-38-3 is likely to focus on expanding its chemical diversity through structural modifications while validating its biological activity through preclinical studies. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, 2-CB Z -6,9-DIOXOOC T AH YDRO P YR A ZIN O [ 1, 2 - A ] P YR AZ IN E and related compounds hold promise as key contributors to innovative therapeutic strategies.